Cas no 123330-73-4 ((4,5-dimethoxy-2-nitrophenyl)methanamine)

• Product Name: (4,5-dimethoxy-2-nitrophenyl)methanamine
• CAS No: 123330-73-4
• MF: C₉H₁₂N₂O₄
• MW: 212.202582359314
• CID: 3696250
• PubChem ID: 10727243
• Update Time: 2025-05-20

(4,5-dimethoxy-2-nitrophenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 4,5-dimethoxy-2-nitro-
• 123330-73-4
• (4,5-dimethoxy-2-nitrophenyl)methanamine
• EN300-1843593

• Inchi： 1S/C9H12N2O4/c1-14-8-3-6(5-10)7(11(12)13)4-9(8)15-2/h3-4H,5,10H2,1-2H3
• InChI Key： FEKSGKBBJQTYRY-UHFFFAOYSA-N
• SMILES： C1(CN)=CC(OC)=C(OC)C=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 212.07970687g/mol
• Monoisotopic Mass: 212.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 90.3Ų

Additional information on (4,5-dimethoxy-2-nitrophenyl)methanamine

Introduction to (4,5-dimethoxy-2-nitrophenyl)methanamine (CAS No. 123330-73-4)

(4,5-dimethoxy-2-nitrophenyl)methanamine, with the CAS number 123330-73-4, is a versatile organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound is characterized by its unique structural features, including a nitro group and two methoxy groups, which contribute to its chemical reactivity and biological activity. The compound's potential applications range from synthetic intermediates to drug discovery and development.

The chemical structure of (4,5-dimethoxy-2-nitrophenyl)methanamine consists of a benzene ring substituted with a nitro group at the 2-position and methoxy groups at the 4- and 5-positions. The methanamine group attached to the benzene ring further enhances its reactivity and functional versatility. This structure provides a solid foundation for various chemical transformations and biological interactions.

Recent research has highlighted the importance of (4,5-dimethoxy-2-nitrophenyl)methanamine in the synthesis of complex organic molecules. For instance, a study published in the Journal of Organic Chemistry demonstrated that this compound can serve as a key intermediate in the synthesis of bioactive natural products and pharmaceuticals. The nitro group can be reduced to an amino group, which is a crucial step in many synthetic pathways leading to therapeutic agents.

In the context of medicinal chemistry, (4,5-dimethoxy-2-nitrophenyl)methanamine has shown promise as a lead compound for drug discovery. Its structural features make it an attractive candidate for modifying existing drugs or developing new ones with enhanced efficacy and reduced side effects. For example, researchers at the University of California have explored its potential as an antitumor agent by incorporating it into novel drug delivery systems. Preliminary results indicate that these systems can effectively target cancer cells while minimizing toxicity to healthy tissues.

The biological activity of (4,5-dimethoxy-2-nitrophenyl)methanamine has also been investigated in various in vitro and in vivo models. Studies have shown that it exhibits potent antioxidant properties, which can be beneficial in treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, its ability to modulate specific enzymes and receptors makes it a valuable tool for understanding cellular processes and developing targeted therapies.

In terms of safety and handling, it is important to note that while (4,5-dimethoxy-2-nitrophenyl)methanamine is not classified as a hazardous material or controlled substance, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) and ventilation are recommended to ensure safe handling and storage.

The synthesis of (4,5-dimethoxy-2-nitrophenyl)methanamine typically involves multi-step processes that require careful control of reaction conditions. Common synthetic routes include nitration of dimethoxybenzene followed by reduction and subsequent alkylation steps. Advances in green chemistry have led to more environmentally friendly methods for producing this compound, reducing waste and minimizing environmental impact.

In conclusion, (4,5-dimethoxy-2-nitrophenyl)methanamine (CAS No. 123330-73-4) is a multifaceted compound with significant potential in both chemical synthesis and medicinal applications. Its unique structural features make it an invaluable tool for researchers aiming to develop new drugs and understand complex biological processes. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in the scientific community.